Cas no 61295-73-6 ( )

• Product Name: &nbsp
• CAS No: 61295-73-6
• MF: C₁₆H₁₉N₅S₂
• MW: 345.48555970192
• CID: 954285
• PubChem ID: 5209753
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-anilino-3-[(3,4-dimethylphenyl)carbamothioylamino]thiourea
• 61295-73-6
• AKOS024333797
• N-(3,4-dimethylphenyl)-2-[(2-phenylhydrazino)carbothioyl]hydrazinecarbothioamide
• CHEMBL1901786
• NSC146569
• DTXSID90410134
• MLS002920709
• NSC-146569
• SMR001798296
•  

• Inchi： 1S/C16H19N5S2/c1-11-8-9-14(10-12(11)2)17-15(22)19-21-16(23)20-18-13-6-4-3-5-7-13/h3-10,18H,1-2H3,(H2,17,19,22)(H2,20,21,23)
• InChI Key： WVSPHRHPGDIFKT-UHFFFAOYSA-N
• SMILES： S=C(NNC(NNC1C=CC=CC=1)=S)NC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 345.10847
• Monoisotopic Mass: 345.10818797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 60.15